2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Product Name, component content, use to
2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A869028-5ml |
Acetone Dibutyl Acetal |
141-72-0 | 95% | 5ml |
572.00 | 2021-05-17 | |
| abcr | AB135554-25 ml |
Acetone di-n-butyl acetal, 95%; . |
141-72-0 | 95% | 25 ml |
€211.30 | 2024-04-19 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0782-5ML |
Acetone Dibutyl Acetal |
141-72-0 | >95.0%(GC) | 5ml |
¥230.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A0782-25ML |
Acetone Dibutyl Acetal |
141-72-0 | >95.0%(GC) | 25ml |
¥690.00 | 2024-04-17 | |
| abcr | AB135554-5 ml |
Acetone di-n-butyl acetal, 95%; . |
141-72-0 | 95% | 5 ml |
€90.10 | 2024-04-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-472142-25 ml |
Acetone Dibutyl Acetal, |
141-72-0 | 25 ml |
￥1880.00 | 2023-09-05 | ||
| abcr | AB135554-5ml |
Acetone di-n-butyl acetal, 95%; . |
141-72-0 | 95% | 5ml |
€87.50 | 2025-02-19 | |
| abcr | AB135554-25ml |
Acetone di-n-butyl acetal, 95%; . |
141-72-0 | 95% | 25ml |
€202.30 | 2025-02-19 |
1-((2-Butoxypropan-2-yl)oxy)butane (CAS No. 141-72-0) is a specialized chemical compound that has garnered significant attention in various industrial and research applications. This compound, also known by its systematic name, is a butyl ether derivative with unique properties that make it valuable in formulations requiring solvent efficiency and chemical stability. Its molecular structure, characterized by the presence of ether linkages and butyl groups, contributes to its versatility in both organic synthesis and functional material development.
The CAS No. 141-72-0 identifier is crucial for researchers and manufacturers seeking precise information about this compound. In recent years, the demand for high-performance solvents and eco-friendly chemical alternatives has surged, placing compounds like 1-((2-Butoxypropan-2-yl)oxy)butane in the spotlight. Its applications span across industries such as coatings, adhesives, and specialty chemicals, where its low volatility and excellent solvency power are highly prized.
One of the key advantages of 1-((2-Butoxypropan-2-yl)oxy)butane is its compatibility with a wide range of polymers and resins. This makes it an ideal candidate for formulations requiring enhanced film formation or improved substrate wetting. Additionally, its thermal stability ensures consistent performance even under elevated temperatures, a property that is increasingly sought after in advanced material science applications.
From an environmental perspective, the development of sustainable chemical solutions has become a major focus in the industry. 1-((2-Butoxypropan-2-yl)oxy)butane has been studied for its potential in green chemistry initiatives, particularly due to its balanced biodegradability profile and reduced environmental impact compared to traditional solvents. Researchers are actively exploring its use in water-based systems as a co-solvent to improve performance while maintaining compliance with stringent environmental regulations.
The synthesis of 1-((2-Butoxypropan-2-yl)oxy)butane typically involves etherification reactions between appropriate alcohol precursors. Modern production methods emphasize atom economy and energy efficiency, aligning with the principles of green chemistry. Advanced analytical techniques, including gas chromatography and mass spectrometry, are employed to ensure the highest purity standards, which is critical for applications in sensitive formulations.
In the coatings industry, 1-((2-Butoxypropan-2-yl)oxy)butane has demonstrated exceptional performance as a leveling agent and flow modifier. Its ability to regulate drying characteristics while maintaining excellent substrate wetting properties makes it particularly valuable in high-end coating applications. Formulators appreciate its contribution to film clarity and surface smoothness, qualities that are increasingly demanded in automotive and industrial coatings.
The compound's chemical stability under various pH conditions expands its utility in diverse formulations. This stability, combined with its moderate evaporation rate, makes it suitable for applications requiring precise control over drying times. Recent studies have explored its potential in electronic materials, where its dielectric properties and compatibility with conductive polymers show promise for next-generation applications.
Quality control measures for 1-((2-Butoxypropan-2-yl)oxy)butane (CAS No. 141-72-0) typically include rigorous testing for purity, water content, and impurity profiles. Manufacturers employ sophisticated analytical methods to ensure batch-to-batch consistency, which is essential for maintaining performance in critical applications. The compound's physical properties, including its boiling point, density, and refractive index, are well-characterized and documented in technical literature.
From a market perspective, the demand for specialized ether compounds like 1-((2-Butoxypropan-2-yl)oxy)butane continues to grow, driven by advancements in material science and formulation technology. Industry analysts predict steady growth in its applications, particularly in regions with strong manufacturing bases for high-performance coatings and specialty chemicals. The compound's balance of performance characteristics and regulatory compliance positions it favorably in an increasingly environmentally conscious market.
Research into novel applications of 1-((2-Butoxypropan-2-yl)oxy)butane is ongoing, with particular interest in its potential for energy storage systems and advanced polymer composites. Its molecular structure offers opportunities for modification and functionalization, opening possibilities for customized derivatives tailored to specific industrial needs. As sustainability becomes a greater priority across industries, the development of bio-based routes to this and similar compounds represents an active area of investigation.
For formulators and researchers working with 1-((2-Butoxypropan-2-yl)oxy)butane, understanding its compatibility with other formulation components is essential. The compound demonstrates excellent miscibility with many common organic solvents and shows favorable interactions with a variety of resin systems. This formulation flexibility contributes to its widespread adoption in diverse applications where performance and reliability are paramount.
Safety considerations for handling 1-((2-Butoxypropan-2-yl)oxy)butane follow standard protocols for ether compounds, with emphasis on proper ventilation and personal protective equipment. While not classified as highly hazardous, prudent handling practices are recommended, as with all chemical substances. Material safety data sheets provide comprehensive guidance on storage conditions, handling procedures, and emergency measures specific to this compound.
The future outlook for 1-((2-Butoxypropan-2-yl)oxy)butane (CAS No. 141-72-0) appears promising, with potential expansions into emerging technologies and sustainable applications. As industries continue to seek high-performance yet environmentally responsible solutions, compounds offering this balance will likely see increased adoption. Ongoing research into its fundamental properties and application potential ensures that this versatile chemical will remain relevant in advanced material development for years to come.
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